2,3,4,5,6-pentahydroxyhexanal;1,3,4,5,6-pentahydroxyhexan-2-one
2,3,4,5,6-pentahydroxyhexanal;1,3,4,5,6-pentahydroxyhexan-2-one
Invert sugar is obtained from sugar cane when this is treated with dilute acid or with the invertase enzyme. It is formed by an equal amount of glucose and fructose. It differentiates from sugar cane in the rotation of the polarized light, which in the case of invert sugar it is to the left (levorotatory). Invert sugar is FDA approved since 1988 as a safe substance (GRAS).
Brand Name:
Vulcanchem
CAS No.:
8013-17-0
VCID:
VC20841317
InChI:
InChI=1S/2C6H12O6/c2*7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2;1,3-6,8-12H,2H2
SMILES:
C(C(C(C(C(C=O)O)O)O)O)O.C(C(C(C(C(=O)CO)O)O)O)O
Molecular Formula:
C12H24O12
Molecular Weight:
360.31 g/mol
2,3,4,5,6-pentahydroxyhexanal;1,3,4,5,6-pentahydroxyhexan-2-one
CAS No.: 8013-17-0
Cat. No.: VC20841317
Molecular Formula: C12H24O12
Molecular Weight: 360.31 g/mol
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Specification
| Description | Invert sugar is obtained from sugar cane when this is treated with dilute acid or with the invertase enzyme. It is formed by an equal amount of glucose and fructose. It differentiates from sugar cane in the rotation of the polarized light, which in the case of invert sugar it is to the left (levorotatory). Invert sugar is FDA approved since 1988 as a safe substance (GRAS). |
|---|---|
| CAS No. | 8013-17-0 |
| Molecular Formula | C12H24O12 |
| Molecular Weight | 360.31 g/mol |
| IUPAC Name | 2,3,4,5,6-pentahydroxyhexanal;1,3,4,5,6-pentahydroxyhexan-2-one |
| Standard InChI | InChI=1S/2C6H12O6/c2*7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2;1,3-6,8-12H,2H2 |
| Standard InChI Key | PJVXUVWGSCCGHT-UHFFFAOYSA-N |
| SMILES | C(C(C(C(C(C=O)O)O)O)O)O.C(C(C(C(C(=O)CO)O)O)O)O |
| Canonical SMILES | C(C(C(C(C(C=O)O)O)O)O)O.C(C(C(C(C(=O)CO)O)O)O)O |
| Boiling Point | >105ºC |
| Melting Point | Decomposes |
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